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A Note on This Guide: As a Senior Application Scientist, my primary commitment is to scientific
integrity and the safety of fellow researchers. An exhaustive search for a comprehensive,
officially registered Safety Data Sheet (SDS) for Benzene, (1-cyclohexylethyl)- (CAS 4413-
16-5) has not yielded a dedicated document. The toxicological and hazard properties of this
specific molecule have not been fully investigated and established.[1]

This guide has been constructed to address this critical information gap. It is designed for
researchers, scientists, and drug development professionals who may encounter this
compound. The content herein is based on a foundational principle of chemical safety: in the
absence of specific data, a compound must be treated as possessing the hazards of its most
dangerous structural components. Therefore, this document synthesizes data from its primary
structural analogs—Benzene and Cyclohexylbenzene—to provide a conservative and robust
framework for risk assessment and safe handling.

Part 1: Identification and Physicochemical Analysis

Benzene, (1-cyclohexylethyl)- is an aromatic hydrocarbon. Its identity and known physical
properties are crucial for understanding its behavior in a laboratory setting.
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Synonyms:
o Ethane, 1-cyclohexyl-1-phenyl-
e 1-Phenyl-1-cyclohexylethane

e (a-Methylbenzyl)cyclohexane[2]

Known Physicochemical Data

The following properties have been identified from available chemical databases. This data is
essential for designing appropriate experimental and storage conditions.

Property Value Source
Molecular Formula Ci4H20 PubChem|[2]
Molecular Weight 188.31 g/mol PubChem[2]

No data available; likely a
Appearance o Inferred
liquid based on analogs.

No experimental data;
Boiling Point Predicted: 565.51 K (292.36 Cheméo
OC)

No experimental data;

Melting Point Predicted: 219.26 K (-53.89 Cheméo
OC)

Flash Point No experimental data.

Density No experimental data.

- Insoluble in water (predicted).
Solubility ) ) Cheméo
Soluble in organic solvents.

Part 2: Hazard Assessment - A Structurally Inferred
Profile
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The core of our safety analysis rests on the compound's structure: a benzene ring alkylated
with a cyclohexylethyl group. This necessitates a cautious evaluation, assuming the hazards of
both benzene and cyclohexylbenzene until empirical data proves otherwise.

Causality of Hazard Inference:

The benzene moiety is unequivocally linked to severe health effects. Benzene is a known
human carcinogen (Group 1), mutagen, and causes damage to the hematopoietic system
through prolonged exposure.[3][4] The addition of an alkyl group does not negate these
intrinsic hazards. Cyclohexylbenzene, a closely related analog, is classified as a combustible
liquid and presents a significant aspiration toxicity hazard.[1][5] Therefore, the logical and safe
approach is to assume Benzene, (1-cyclohexylethyl)- possesses a combination of these
hazardous properties.

Inferred GHS Classification

Based on this analysis, the following GHS classification should be provisionally adopted for all
laboratory work.
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Hazard Class Category Hazard Statement Basis of Inference
o Category 4 H227: Combustible Cyclohexylbenzenel[5]
Flammable Liquids _ o
(Combustible) liquid [6]
H304: May be fatal if Benzene,
Aspiration Hazard Category 1 swallowed and enters  Cyclohexylbenzene[1]
airways [7]
Benzene,
Skin H315: Causes skin
) o Category 2 o Cyclohexylbenzene[6]
Corrosion/Irritation irritation 71
Serious Eye H319: Causes serious  Benzene,
o Category 2A o
Damage/Irritation eye irritation Cyclohexylbenzenel[6]
Germ Cell H340: May cause
o Category 1B ) Benzene[8]
Mutagenicity genetic defects
) o H350: May cause
Carcinogenicity Category 1A Benzene[3][8][9]
cancer
H372: Causes
Specific Target Organ damage to organs
Toxicity (Repeated Category 1 (Blood) through Benzene[8]
Exposure) prolonged or repeated
exposure
Hazardous to the ) )
] ] H401: Toxic to aquatic  Benzene,
Aquatic Environment Category 2 ]
life Cyclohexylbenzene[8]
(Acute)
Hazardous to the H412: Harmful to
i ) o ) Benzene,
Aquatic Environment Category 3 aquatic life with long

(Chronic)

lasting effects

Cyclohexylbenzene

Visualizing the Hazard Inference Workflow

The following diagram illustrates the logical process for assigning a conservative hazard profile
to an under-characterized chemical based on its structural analogs.
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Diagram 1: Hazard Assessment Workflow for Uncharacterized Compounds
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- Carcinogen (1A) Cyclohexylbenzene Hazards:
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- STOT RE 1 (Blood) - Combustible
- Aspiration Hazard - Skin/Eye Irritant
- Flammable

Synthesize & Consolidate
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Caption: Diagram 1: Hazard Assessment Workflow for Uncharacterized Compounds.
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Part 3: Protocols for Safe Handling and Emergency
Response

Given the severe inferred hazards, particularly carcinogenicity and mutagenicity, all work with

Benzene, (1-cyclohexylethyl)- must be conducted under strict protocols that minimize all

potential routes of exposure (inhalation, dermal, ingestion).

Engineering and Administrative Controls

Designated Area: All work involving this compound must be performed in a designated area
(e.g., a specific chemical fume hood) clearly labeled with warnings for carcinogens and
aspiration hazards.

Ventilation: All handling of open containers must occur within a certified chemical fume hood
with a face velocity of at least 100 feet per minute (fpm).

Access Control: Access to the designated area should be restricted to authorized and trained
personnel only.

Quantities: The quantity of the chemical stored and used in the laboratory should be kept to
the absolute minimum required for the experimental work.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory.

Hand Protection: Use double-gloving. An inner nitrile glove should be worn, with an outer
glove of a material resistant to aromatic hydrocarbons (e.g., Viton®, butyl rubber). Consult
glove manufacturer data for breakthrough times.

Eye/Face Protection: ANSI-approved safety goggles are required at all times. When there is
a splash hazard, a full-face shield must be worn over the safety goggles.[1]

Skin and Body Protection: A flame-resistant laboratory coat, fully buttoned, is required.
Personnel must wear full-length pants and closed-toe shoes. No skin should be exposed
between the shoe and ankle.
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o Respiratory Protection: Respiratory protection is generally not required when working within
a certified chemical fume hood. If work must be performed outside of a fume hood (a
scenario that should be avoided), a full risk assessment must be conducted, and a NIOSH-

approved respirator with organic vapor cartridges would be required.

Experimental Workflow: A Self-Validating System

The following protocol outlines a safe handling workflow designed to prevent exposure at every

step.
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Diagram 2: Safe Handling and Exposure Control Workflow
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Caption: Diagram 2: Safe Handling and Exposure Control Workflow.
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Emergency Protocols

Rapid and correct response to an emergency is critical.
Spill Response:

Evacuate: Immediately alert others and evacuate the immediate area of the spill.

o |solate: If safe to do so, close the fume hood sash. Restrict access to the area.
o Ventilate: Ensure the area is well-ventilated.

e Assess: Do not attempt to clean a large spill or any spill outside of a fume hood without
specialized training and equipment (SCBA). Contact institutional Environmental Health &
Safety (EHS).

o Clean-up (Small spills inside a fume hood):

Wear full PPE as described above.

[e]

o

Cover the spill with an inert absorbent material (e.g., sand, diatomaceous earth).[5]

[¢]

Carefully collect the absorbent material using non-sparking tools and place it into a
labeled, sealed container for hazardous waste disposal.

Decontaminate the area with a suitable solvent, followed by soap and water.

[¢]

[¢]

Dispose of all cleaning materials and contaminated PPE as hazardous waste.
First Aid Measures:

« Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with copious amounts of soap and water for at least 15 minutes.[1] Seek medical attention if
irritation persists.
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[1] Remove contact lenses if present and easy to do. Seek immediate medical
attention.

e Ingestion:DO NOT INDUCE VOMITING. This is critical due to the severe aspiration hazard.
[1][5][7] If the person is conscious and alert, rinse their mouth with water. Seek immediate
medical attention and provide the SDS or this guide to the medical personnel.

Fire Fighting:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz2), or alcohol-resistant
foam.[1]

e Unsuitable Media: Do not use a direct stream of water, as it may spread the fire.

» Specific Hazards: The compound is combustible and its vapors may form explosive mixtures
with air.[5] Thermal decomposition can produce carbon monoxide and carbon dioxide.

» Protective Equipment: Firefighters must wear full protective clothing and a self-contained
breathing apparatus (SCBA).

Part 4: Storage and Disposal

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

The storage area should be separate from strong oxidizing agents.[1]

Keep away from heat, sparks, open flames, and other sources of ignition.[5][8]

The storage area must be clearly marked as containing a carcinogen.
Disposal:

» All waste materials, including empty containers, contaminated PPE, and spill cleanup debris,
must be disposed of as hazardous waste.
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o Disposal must be handled by a licensed waste management company in accordance with all
local, state, and federal regulations. Do not dispose of down the drain.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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